Cas no 2410541-16-9 ((2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid)

• Product Name: (2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid
• CAS No: 2410541-16-9
• MF: C₉H₁₅NO₂
• MW: 169.22
• CID: 5467261
• Update Time: 2026-03-10

(2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-​Azaspiro[2.5]​octane-​1-​carboxylic acid, 6-​methyl-​, (1S)​-
• (2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid

• Inchi： 1S/C9H15NO2/c1-10-4-2-9(3-5-10)6-7(9)8(11)12/h7H,2-6H2,1H3,(H,11,12)/t7-/m1/s1
• InChI Key： GOIQCTBTMZMOKZ-SSDOTTSWSA-N
• SMILES： O=C([C@@H]1C2(CCN(CC2)C)C1)O

Additional information on (2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid

Professional Introduction to (2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic Acid (CAS No. 2410541-16-9)

(2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid, with the CAS number 2410541-16-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the spirocyclic amide class, characterized by its unique spiro structure, which integrates a nitrogen-containing heterocycle with an eight-membered saturated ring. The stereochemistry of this molecule, particularly the (2S) configuration, plays a crucial role in its biological activity and potential therapeutic applications.

The significance of (2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid lies in its structural complexity and the potential it holds for developing novel pharmacological agents. Spirocyclic compounds are known for their rigid framework, which can enhance binding affinity and selectivity in biological targets. The presence of an azaspiro moiety introduces a nitrogen atom into the core structure, which can serve as a hydrogen bond acceptor or participate in π-stacking interactions, further modulating the compound's interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have shown that the spirocyclic scaffold of (2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid can effectively mimic natural product motifs, making it a valuable scaffold for drug discovery. The nitrogen atom in the azaspiro ring can form hydrogen bonds with polar residues in protein targets, while the methyl group at position 6 can influence the overall shape and electronic properties of the molecule.

In vitro studies have begun to explore the pharmacological potential of derivatives of (2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid. Initial research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The stereochemistry at the chiral center (C-2) is particularly important, as it can significantly affect the biological activity and metabolic stability of derived molecules.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and ring systems. However, recent innovations in asymmetric synthesis have made it possible to construct these molecules with high enantioselectivity. Techniques such as chiral auxiliaries and transition metal-catalyzed reactions have been instrumental in achieving these synthetic goals. The development of efficient synthetic routes to (2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid not only advances our understanding of spirocyclic chemistry but also opens up new avenues for drug discovery.

The potential applications of derivatives of (2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid extend beyond traditional small molecule drugs. Researchers are exploring its utility in designing biologics and peptide mimetics that can interact with biological targets in novel ways. The rigid spirocyclic core provides a stable platform for appending functional groups that can enhance solubility, bioavailability, and target specificity.

The role of computational methods in understanding the properties of complex molecules like (2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These computational approaches are essential for guiding experimental efforts and optimizing lead compounds for clinical development.

As research continues to uncover new therapeutic targets and mechanisms, compounds like (2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid are poised to play a critical role in next-generation drug development. Their unique structural features offer opportunities to address unmet medical needs by providing novel chemical entities with distinct biological activities. The ongoing exploration of this class of compounds underscores their importance as privileged scaffolds in medicinal chemistry.

The future direction of research on (2S)-6-methyl-6-azaspiro[2.5]octane-2-carboxylic acid will likely focus on expanding its chemical space through derivatization and exploring its interactions with a broader range of biological targets. Advances in synthetic methodologies will continue to facilitate access to more complex derivatives, enabling researchers to fine-tune their pharmacological properties for specific therapeutic applications.